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Compound of Interest

Compound Name: Metazachlor Oxalic Acid-d6

Cat. No.: B15553092

Introduction for Drug Development and Research Professionals

Metazachlor Oxalic Acid-d6 is the deuterated stable isotope-labeled form of Metazachlor
Oxalic Acid. Metazachlor itself is a widely used chloroacetanilide herbicide for the pre-
emergence control of a broad range of weeds.[1][2] Its metabolite, Metazachlor Oxalic Acid, is
an important analyte in environmental and residue analysis, as it has been detected in surface
and groundwater.[3][4][5] Stable isotope-labeled internal standards, such as Metazachlor
Oxalic Acid-d6, are critical tools in quantitative analytical chemistry, particularly in mass
spectrometry-based methods. They provide the highest accuracy and precision for the
guantification of the target analyte in complex matrices by correcting for matrix effects and
variations during sample preparation and analysis.

The incorporation of six deuterium (d6) atoms imparts a specific mass shift without significantly
altering the chemical and physical properties of the molecule. This allows it to be distinguished
from the native, non-labeled compound by a mass spectrometer while co-eluting
chromatographically.

Core Molecular Data

The key quantitative properties of Metazachlor Oxalic Acid-d6 and its non-labeled analog are
summarized below. This data is fundamental for mass spectrometry settings, preparation of
standard solutions, and accurate data interpretation.
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Property

Metazachlor Oxalic
Acid-d6

Metazachlor Oxalic
Acid

Parent Herbicide:
Metazachlor

Molecular Formula

C14H9oDsN303[3][4][5]

C14H1sNsOs3[6][7][8][9]

C14H16CIN3OJ[1][2]

Molecular Weight 279.32 g/mol [3][4][5] 273.29 g/mol [6][7][9] 277.75 g/mol [1]
2-[(2,6-
Dimethylphenyl)(1H-
Yiphenyl) Metazachlor OXA, BH
Synonyms pyrazol-1- BAS 47900H[2]
) 479-4[9][10]
ylmethyl)amino]-2-
oxoacetic Acid-d6[3]
1231244-60-2
CAS Number 1231244-60-2[6][7][8] 67129-08-2[1]

(unlabeled)[6][7][8]

Experimental Protocols: Analyte Quantification

The primary application of Metazachlor Oxalic Acid-d6 is as an internal standard for the
quantification of Metazachlor Oxalic Acid using Liquid Chromatography with tandem mass
spectrometry (LC-MS/MS).

General Methodology: Isotope Dilution Mass Spectrometry

» Standard Preparation: A stock solution of Metazachlor Oxalic Acid-d6 is prepared in a
suitable organic solvent (e.g., Methanol or Acetonitrile) at a certified concentration. This stock
is used to create a spiking solution at a known concentration.

o Sample Preparation: An environmental or biological sample (e.g., water sample, soil extract)
is collected. A precise volume of the sample is measured.

« Internal Standard Spiking: A known volume of the Metazachlor Oxalic Acid-d6 spiking
solution is added to the sample at the earliest stage of the preparation process. This ensures
that the internal standard undergoes the same extraction, cleanup, and potential losses as
the target analyte.

o Extraction & Cleanup: The sample is subjected to an extraction procedure (e.g., Solid-Phase
Extraction for water samples) to isolate and concentrate the analytes of interest and remove
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interfering matrix components.

o LC-MS/MS Analysis: The final extract is injected into an LC-MS/MS system.

o Chromatographic Separation: A liquid chromatograph separates the target analyte and its
deuterated internal standard from other compounds in the extract. Due to their nearly
identical chemical properties, both compounds will elute at virtually the same retention
time.

o Mass Spectrometric Detection: In the mass spectrometer, the compounds are ionized
(typically by electrospray ionization, ESI). Specific precursor-to-product ion transitions
(Multiple Reaction Monitoring, MRM) are monitored for both the analyte (e.g., Metazachlor
Oxalic Acid) and the internal standard (Metazachlor Oxalic Acid-d6). The 6-dalton mass
difference allows the instrument to detect them simultaneously and without interference.

o Quantification: The concentration of the native analyte in the sample is calculated by
comparing the peak area ratio of the analyte to its deuterated internal standard against a
calibration curve prepared with known concentrations of the analyte and a constant
concentration of the internal standard.

Visualization of Analytical Workflow

The following diagram illustrates the typical workflow for using a deuterated internal standard in
a quantitative analysis.
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Workflow for Analyte Quantification Using a Deuterated Internal Standard
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Caption: Isotope dilution workflow using Metazachlor Oxalic Acid-d6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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